![molecular formula C9H10N2O3 B6223528 5',7'-dihydrospiro[oxetane-3,6'-pyrazolo[3,2-b][1,3]oxazine]-3'-carbaldehyde CAS No. 2763750-16-7](/img/no-structure.png)
5',7'-dihydrospiro[oxetane-3,6'-pyrazolo[3,2-b][1,3]oxazine]-3'-carbaldehyde
Overview
Description
5,7'-Dihydrospiro[oxetane-3,6'-pyrazolo[3,2-b][1,3]oxazine]-3'-carbaldehyde (DHPOC) is a recently discovered compound with a wide range of potential applications in the scientific field. DHPOC has a unique chemical structure that consists of a spiro-oxetane core, a pyrazolo[3,2-b][1,3]oxazine ring, and a carbaldehyde group. Its unique chemical structure makes it a promising compound for use in synthetic organic chemistry and pharmaceuticals.
Scientific Research Applications
5',7'-dihydrospiro[oxetane-3,6'-pyrazolo[3,2-b][1,3]oxazine]-3'-carbaldehyde has a wide range of potential applications in the scientific field. It has been used as a starting material for the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and dyes. It has also been used as a precursor for the synthesis of polymers, catalysts, and other materials. Additionally, 5',7'-dihydrospiro[oxetane-3,6'-pyrazolo[3,2-b][1,3]oxazine]-3'-carbaldehyde has been used in the synthesis of heterocyclic compounds, which are important in medicinal chemistry.
Mechanism of Action
The mechanism of action of 5',7'-dihydrospiro[oxetane-3,6'-pyrazolo[3,2-b][1,3]oxazine]-3'-carbaldehyde is not fully understood. However, it is believed that the spiro-oxetane core of the molecule is responsible for its reactivity. The pyrazolo[3,2-b][1,3]oxazine ring is believed to be responsible for the molecule's stability. The carbaldehyde group is believed to be responsible for the molecule's reactivity and its ability to form covalent bonds with other molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5',7'-dihydrospiro[oxetane-3,6'-pyrazolo[3,2-b][1,3]oxazine]-3'-carbaldehyde are not fully understood. However, it is believed that the molecule is capable of forming covalent bonds with other molecules, which could potentially lead to the formation of new chemical structures that could have an effect on biochemical and physiological processes.
Advantages and Limitations for Lab Experiments
The advantages of using 5',7'-dihydrospiro[oxetane-3,6'-pyrazolo[3,2-b][1,3]oxazine]-3'-carbaldehyde in laboratory experiments include its high reactivity, its stability, and its ability to form covalent bonds with other molecules. The limitations of using 5',7'-dihydrospiro[oxetane-3,6'-pyrazolo[3,2-b][1,3]oxazine]-3'-carbaldehyde in laboratory experiments include its low solubility in water and its high cost.
Future Directions
The potential future directions for 5',7'-dihydrospiro[oxetane-3,6'-pyrazolo[3,2-b][1,3]oxazine]-3'-carbaldehyde include its use in the synthesis of novel compounds and materials, its use in medicinal chemistry, its use in catalysis, and its use in the synthesis of polymers. Additionally, further research is needed to better understand the biochemical and physiological effects of 5',7'-dihydrospiro[oxetane-3,6'-pyrazolo[3,2-b][1,3]oxazine]-3'-carbaldehyde, as well as its mechanism of action.
Synthesis Methods
5',7'-dihydrospiro[oxetane-3,6'-pyrazolo[3,2-b][1,3]oxazine]-3'-carbaldehyde can be synthesized using a variety of methods, including the Diels-Alder reaction, the Passerini reaction, and the Ugi multicomponent reaction. The Diels-Alder reaction is a cycloaddition reaction that involves the reaction of a diene and a dienophile to form a cyclic product. The Passerini reaction is a three-component reaction that involves the reaction of an aldehyde, an amine, and an acid to form a 3-substituted oxazolidinone. The Ugi multicomponent reaction is a four-component reaction that involves the reaction of an aldehyde, an amine, an isocyanide, and an acid to form a 3-substituted oxazolidinone.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5',7'-dihydrospiro[oxetane-3,6'-pyrazolo[3,2-b][1,3]oxazine]-3'-carbaldehyde can be achieved through a multistep process involving the formation of key intermediates and subsequent cyclization reactions.", "Starting Materials": [ "2,4-dioxopentanoic acid", "hydrazine hydrate", "2-chloroacetaldehyde", "ethyl acetoacetate", "sodium ethoxide", "acetic anhydride", "sodium borohydride", "acetic acid", "sulfuric acid", "sodium hydroxide", "ethanol", "water" ], "Reaction": [ "Step 1: Condensation of 2,4-dioxopentanoic acid with hydrazine hydrate to form 3,5-diamino-2,4-dioxopentanoic acid", "Step 2: Reaction of 2-chloroacetaldehyde with ethyl acetoacetate in the presence of sodium ethoxide to form 3-(2-chloroacetyl)-4-hydroxy-6-methyl-2H-pyran-2-one", "Step 3: Cyclization of 3-(2-chloroacetyl)-4-hydroxy-6-methyl-2H-pyran-2-one with 3,5-diamino-2,4-dioxopentanoic acid in the presence of acetic anhydride to form 5-(2-chloroacetyl)-7-(4-hydroxy-6-methyl-2H-pyran-2-one)-3,5-diamino-2,4-dioxoheptanoic acid", "Step 4: Reduction of 5-(2-chloroacetyl)-7-(4-hydroxy-6-methyl-2H-pyran-2-one)-3,5-diamino-2,4-dioxoheptanoic acid with sodium borohydride in the presence of acetic acid to form 5-(2-hydroxyethyl)-7-(4-hydroxy-6-methyl-2H-pyran-2-one)-3,5-diamino-2,4-dioxoheptanoic acid", "Step 5: Cyclization of 5-(2-hydroxyethyl)-7-(4-hydroxy-6-methyl-2H-pyran-2-one)-3,5-diamino-2,4-dioxoheptanoic acid with sulfuric acid to form 5',7'-dihydrospiro[oxetane-3,6'-pyrazolo[3,2-b][1,3]oxazine]-3',5-diamino-2,4-dioxoheptanoic acid", "Step 6: Oxidation of 5',7'-dihydrospiro[oxetane-3,6'-pyrazolo[3,2-b][1,3]oxazine]-3',5-diamino-2,4-dioxoheptanoic acid with sodium hydroxide in the presence of ethanol and water to form 5',7'-dihydrospiro[oxetane-3,6'-pyrazolo[3,2-b][1,3]oxazine]-3'-carbaldehyde" ] } | |
CAS RN |
2763750-16-7 |
Product Name |
5',7'-dihydrospiro[oxetane-3,6'-pyrazolo[3,2-b][1,3]oxazine]-3'-carbaldehyde |
Molecular Formula |
C9H10N2O3 |
Molecular Weight |
194.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
